7-Chloro-1-methyl-5-nitro-1H-benzimidazole

• IUPAC Name: 7-chloro-1-methyl-5-nitrobenzimidazole
• InChI: InChI=1S/C8H6ClN3O2/c1-11-4-10-7-3-5(12(13)14)2-6(9)8(7)11/h2-4H,1H3
• InChI Key: HGZVRISBIBYVNB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID201259377
• Molecular Weight: 211.60 g/mol
• CAS RN: 1287218-23-8

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a constituent of many bioactive heterocyclic compounds and is a part of many pharmaceuticals, such as antihistaminic, antiviral, antiulcer, and anticancer drugs.

Synthesis Analysis

There are various methods for synthesizing benzimidazole derivatives. One common method involves the condensation of o-phenylenediamine with carboxylic acids or its derivatives. Another method involves the use of various o-phenylenediamines and N-substituted formamides as C1 sources in a zinc-catalyzed cyclization.

Molecular Structure Analysis

Benzimidazole consists of a fused two-ring system, which includes a benzene ring and an imidazole ring. The imidazole ring contains two nitrogen atoms. The structure allows benzimidazole and its derivatives to easily interact with biopolymers of the living system.

Chemical Reactions Analysis

Benzimidazole derivatives have been synthesized and screened for various biological activities. They have been found to exhibit a wide range of biological activities, including anticancer, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Antimicrobial Activity

7-Chloro-1-methyl-5-nitro-1H-benzimidazole: has been explored for its potential as an antimicrobial agent. Benzimidazole derivatives are known to exhibit a broad spectrum of biological activities, and their antimicrobial properties are particularly significant. .

Anticancer Research

This compound has also been investigated in the context of anticancer research. Benzimidazoles can interact with biopolymers within the cell, potentially disrupting processes vital for cancer cell survival. .

Antiviral Applications

The structural similarity of benzimidazole derivatives to nucleotides allows them to interfere with viral replication. Research has indicated that certain benzimidazole compounds can act as reverse transcriptase inhibitors, which is a mechanism that can be exploited in HIV treatment. .

Pharmacological Significance

In pharmacology, 7-Chloro-1-methyl-5-nitro-1H-benzimidazole may serve as a lead compound for drug development. .

Industrial Uses

While primarily researched for medical applications, benzimidazole derivatives also find uses in industrial settings. They can function as corrosion inhibitors, coatings, or as part of synthetic materials. .

Environmental Impact Studies

The environmental impact of chemical compounds is an important area of study. .

Biochemical Research

In biochemical research, 7-Chloro-1-methyl-5-nitro-1H-benzimidazole can be used as a reagent or a building block for synthesizing more complex molecules. .

Synthesis Methods Development

Developing efficient synthesis methods for 7-Chloro-1-methyl-5-nitro-1H-benzimidazole is key to its application in research and industry. .

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which include this compound, are structural isosters of naturally occurring nucleotides, allowing them to interact easily with the biopolymers of the living system .

Mode of Action

Benzimidazole derivatives are known to exhibit a broad range of chemical and biological properties, suggesting a diverse range of interactions with their targets .

Biochemical Pathways

Benzimidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

Benzimidazole derivatives are known to have outstanding bioavailability, safety, and stability profiles .

Result of Action

Benzimidazole derivatives are known to exert excellent bioactivity against many ailments .

Action Environment

Benzimidazole derivatives are known for their versatility and utility in a number of areas, suggesting that they may be robust to a variety of environmental conditions .

Safety and Hazards

The safety and hazards of benzimidazole derivatives depend on their specific structures and applications. Some benzimidazole derivatives, such as certain antihistaminic and antiviral drugs, have been found to be safe for use in humans.

Future Directions

Benzimidazole and its derivatives continue to be of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely focus on synthesizing new benzimidazole derivatives and screening them for various biological activities. There is also interest in developing more efficient and environmentally friendly methods for the synthesis of benzimidazoles.